Cas no 899730-64-4 (N'-(2,5-dimethylphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide)

• Product Name: N'-(2,5-dimethylphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide
• CAS No: 899730-64-4
• MF: C₁₉H₂₆N₂O₄
• MW: 346.420745372772
• CID: 5486727
• PubChem ID: 18583887
• Update Time: 2025-07-16

N'-(2,5-dimethylphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(2,5-dimethylphenyl)oxalamide
• N'-(2,5-dimethylphenyl)-N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)oxamide
• AKOS024678639
• 899730-64-4
• N'-(2,5-dimethylphenyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)ethanediamide
• F2763-0240
• N'-(2,5-dimethylphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide

• Inchi： 1S/C19H26N2O4/c1-13-6-7-14(2)16(10-13)21-18(23)17(22)20-11-15-12-24-19(25-15)8-4-3-5-9-19/h6-7,10,15H,3-5,8-9,11-12H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key： NAXDGDAXUNMNIH-UHFFFAOYSA-N
• SMILES： O1C(CNC(C(NC2C=C(C)C=CC=2C)=O)=O)COC21CCCCC2

Computed Properties

• Exact Mass: 346.18925731g/mol
• Monoisotopic Mass: 346.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.7Ų

Additional information on N'-(2,5-dimethylphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide

Professional Introduction to N'-(2,5-dimethylphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide (CAS No. 899730-64-4)

N'-(2,5-dimethylphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 899730-64-4, represents a unique molecular architecture that combines a phenyl ring with a complex spirocyclic structure, making it a subject of intense study for its potential applications in drug development and molecular recognition.

The molecular framework of N'-(2,5-dimethylphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide is characterized by its intricate spirocyclic core, which is derived from 1,4-dioxaspiro[4.5]decan-2-one. This core structure introduces a rigid and twisted conformation that can influence the compound's interactions with biological targets. The presence of two amide functionalities further enhances its reactivity and potential utility in designing novel bioactive molecules.

In recent years, there has been a growing interest in spirocyclic compounds due to their unique structural and functional properties. Spirocycles are known for their ability to exhibit conformational rigidity, which can be advantageous in the design of enzyme inhibitors and receptor ligands. The spirocyclic system in N'-(2,5-dimethylphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide not only provides steric hindrance but also allows for selective binding interactions with biological macromolecules.

The phenyl ring substituent at the N position contributes to the compound's hydrophobicity and electronic properties, which can be fine-tuned by further derivatization. This feature makes the compound a promising candidate for developing small-molecule probes and inhibitors targeting various biological pathways. The combination of these structural elements suggests that N'-(2,5-dimethylphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide could exhibit interesting pharmacological activities.

Recent studies have demonstrated the potential of spirocyclic diamides as scaffolds for drug discovery. These compounds have shown promise in inhibiting enzymes involved in inflammatory and metabolic diseases. The amide functionalities in N'-(2,5-dimethylphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide provide multiple sites for hydrogen bonding interactions, which can enhance binding affinity to biological targets. This makes it an attractive molecule for further exploration in medicinal chemistry.

The synthesis of N'-(2,5-dimethylphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide involves multi-step organic transformations that require precise control over reaction conditions. The spirocyclic core is typically formed through intramolecular cyclization reactions, while the amide bonds are established via condensation reactions with appropriate carboxylic acid derivatives. The use of advanced synthetic techniques such as transition-metal catalysis has been reported to improve yield and selectivity in these transformations.

The pharmacokinetic properties of this compound are also of great interest. The rigid spirocyclic structure can influence its solubility and metabolic stability, which are critical factors for drug efficacy and safety. Computational studies have been employed to predict the pharmacokinetic behavior of N'-(2,5-dimethylphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide, providing insights into its potential absorption, distribution, metabolism, excretion (ADME) profile.

In conclusion, N'-(2,5-dimethylphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide (CAS No. 899730-64-4) represents a structurally complex and functionally intriguing molecule with significant potential in pharmaceutical research. Its unique spirocyclic architecture combined with amide functionalities makes it a valuable scaffold for developing novel bioactive compounds. Further investigation into its synthesis, biological activity, and pharmacokinetic properties will undoubtedly contribute to advancements in drug discovery and molecular medicine.